Cas no 588675-85-8 (methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate)

methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate structure

588675-85-8 structure

Product Name:methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate

CAS No:588675-85-8

MF:C₈H₇NO₂S₂

MW:213.27667927742

MDL:MFCD03943713

CID:870394

Update Time:2026-04-29

methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- METHYL 2-ISOTHIOCYANATO-5-METHYLTHIOPHENE-3-CARBOXYLATE
- methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate
- MDL： MFCD03943713
- Inchi： InChI=1S/C8H7NO2S2/c1-5-3-6(8(10)11-2)7(13-5)9-4-12/h3H,1-2H3
- InChI Key： MOIJNRCYLJNXBP-UHFFFAOYSA-N
- SMILES： CC1=CC(=C(N=C=S)S1)C(=O)OC

Computed Properties

Exact Mass: 212.992
Monoisotopic Mass: 212.992
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 251
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 99A^2

methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM114525-1g	methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate	588675-85-8	95%	1g	$240	2021-08-06
Chemenu	CM114525-5g	methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate	588675-85-8	95%	5g	$720	2021-08-06
Chemenu	CM114525-10g	methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate	588675-85-8	95%	10g	$1080	2021-08-06
Matrix Scientific	030203-500mg	Methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate	588675-85-8		500mg	$189.00	2023-09-06
Chemenu	CM114525-1g	methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate	588675-85-8	95%	1g	$***	2023-05-30
Chemenu	CM114525-5g	methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate	588675-85-8	95%	5g	$***	2023-05-30
Chemenu	CM114525-10g	methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate	588675-85-8	95%	10g	$***	2023-05-30
abcr	AB380114-500 mg	Methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate, 95%; .	588675-85-8	95%	500 mg	€310.00	2023-07-19
abcr	AB380114-1 g	Methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate, 95%; .	588675-85-8	95%	1 g	€370.00	2023-07-19
abcr	AB380114-5 g	Methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate, 95%; .	588675-85-8	95%	5 g	€970.00	2023-07-19

methyl 2-isothiocyanato-5-methylthiophene-3-carboxylate Related Literature

1. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
2. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
3. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
4. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

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5. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554

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